Cas no 2021755-47-3 (2-(3,5-Difluoropyridin-4-yl)propanoic acid)

• Product Name: 2-(3,5-Difluoropyridin-4-yl)propanoic acid
• CAS No: 2021755-47-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 5788364
• PubChem ID: 165841096
• Update Time: 2025-11-02

2-(3,5-Difluoropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoropyridin-4-yl)propanoic acid
• EN300-1139301
• 2021755-47-3
• 2-(3,5-Difluoropyridin-4-yl)propanoic acid

• Inchi： 1S/C8H7F2NO2/c1-4(8(12)13)7-5(9)2-11-3-6(7)10/h2-4H,1H3,(H,12,13)
• InChI Key： AHKNMIIYMNSZGI-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C(=O)O)C)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3,5-Difluoropyridin-4-yl)propanoic acid

Comprehensive Overview of 2-(3,5-Difluoropyridin-4-yl)propanoic acid (CAS No. 2021755-47-3)

2-(3,5-Difluoropyridin-4-yl)propanoic acid (CAS No. 2021755-47-3) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoropyridine core and propanoic acid side chain, has garnered attention for its potential as a building block in drug discovery and material science. Its unique structure enables interactions with biological targets, making it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in fluorinated compounds like 2-(3,5-Difluoropyridin-4-yl)propanoic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug development. Researchers are increasingly exploring its role in designing kinase inhibitors and antibacterial agents, aligning with the demand for novel therapeutics. Additionally, its pyridine scaffold is pivotal in agrochemical formulations, addressing challenges in crop protection and sustainable agriculture.

From a synthetic chemistry perspective, CAS No. 2021755-47-3 exemplifies the versatility of heterocyclic compounds. Its difluoropyridine moiety offers electron-withdrawing properties, facilitating nucleophilic substitution reactions—a feature highly sought after in medicinal chemistry. Recent studies highlight its utility in cross-coupling reactions, enabling the construction of complex molecular architectures. This aligns with the industry's shift toward green chemistry and atom-efficient methodologies.

The compound's physicochemical properties, such as its logP and pKa, are frequently analyzed to predict its behavior in biological systems. These parameters are crucial for optimizing drug-likeness and ADME profiles, topics dominating discussions in pharmaceutical forums. Moreover, its stability under various pH conditions makes it a candidate for prodrug development, a trending area in personalized medicine.

In the context of AI-driven drug discovery, 2-(3,5-Difluoropyridin-4-yl)propanoic acid serves as a test case for machine learning models predicting molecular interactions. Platforms like AlphaFold and virtual screening tools leverage such compounds to refine algorithms, reflecting the intersection of chemistry and artificial intelligence. This synergy addresses frequently searched queries about computational chemistry and de novo molecular design.

Environmental considerations also play a role in its applications. As regulations tighten around persistent organic pollutants, the biodegradability of fluorinated intermediates like this compound is under scrutiny. Innovations in catalytic degradation and bioremediation are emerging as solutions, resonating with eco-conscious stakeholders.

In summary, 2-(3,5-Difluoropyridin-4-yl)propanoic acid (CAS No. 2021755-47-3) embodies the convergence of synthetic utility, therapeutic potential, and technological relevance. Its multifaceted role ensures its prominence in both academic and industrial research, catering to evolving demands in healthcare and sustainability.